5-Hydroxy-3'-methoxy-[1,1'-biphenyl]-3-carboxylic acid

Specification

• CAS No.: 1261903-47-2
• Molecular Formula: C14H12O4
• Molecular Weight: 244.246
• IUPAC Name: 3-hydroxy-5-(3-methoxyphenyl)benzoic acid
• Standard InChI: InChI=1S/C14H12O4/c1-18-13-4-2-3-9(8-13)10-5-11(14(16)17)7-12(15)6-10/h2-8,15H,1H3,(H,16,17)
• Standard InChI Key: BSODLKVIIUWBAJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=CC(=CC(=C2)O)C(=O)O

Introduction

Chemical Identity and Properties

Structural Characteristics

Based on its chemical name, 5-Hydroxy-3'-methoxy-[1,1'-biphenyl]-3-carboxylic acid features a biphenyl core structure with specific functional group substitutions. The biphenyl structure consists of two benzene rings connected by a single bond, forming the [1,1'-biphenyl] scaffold that serves as the backbone of the molecule. The compound contains three key functional groups: a hydroxyl group (-OH) at the 5-position of one phenyl ring, a methoxy group (-OCH3) at the 3'-position of the other phenyl ring, and a carboxylic acid group (-COOH) at the 3-position. This arrangement of functional groups creates a molecule with both hydrophilic and hydrophobic regions, potentially influencing its solubility characteristics and intermolecular interactions. The presence of these specific functional groups at particular positions distinguishes this compound from other biphenyl derivatives and likely contributes to its unique chemical reactivity and potential biological properties.

Synthesis and Production Methods

Current Research Status and Future Directions

Research Gaps and Opportunities

Current research on 5-Hydroxy-3'-methoxy-[1,1'-biphenyl]-3-carboxylic acid appears to be limited, presenting numerous opportunities for further investigation. One significant research gap is the lack of comprehensive characterization of the compound's biological activities, including potential anti-inflammatory, antioxidant, or anticancer properties that might be predicted based on its structural features. Future studies could focus on screening this compound against various biological targets, enzyme systems, or cell lines to establish its bioactivity profile. Another research opportunity lies in exploring structure-activity relationships through the synthesis and testing of structural analogs with systematic modifications to the hydroxyl, methoxy, and carboxylic acid functional groups. Such studies could provide valuable insights into the pharmacophore requirements for specific biological activities. Additionally, computational approaches, including molecular modeling and docking studies, could help predict potential binding interactions with relevant biological targets, guiding subsequent experimental work. Given its classification under flavonoids and polyphenols, investigating this compound's potential antioxidant capacity and free radical scavenging ability represents another promising research direction.

Future Research Directions

Future research on 5-Hydroxy-3'-methoxy-[1,1'-biphenyl]-3-carboxylic acid could progress along several promising avenues, building on its unique structural features and potential biological activities. Detailed structure-activity relationship studies could help identify the optimal pattern of substitution on the biphenyl scaffold for specific biological activities, potentially leading to more potent or selective analogs. Mechanism of action studies would be valuable for understanding how this compound interacts with biological systems at the molecular level, including potential binding to specific proteins or enzymes, effects on signaling pathways, or modulation of gene expression. Given its structural classification under polyphenols, investigating its potential antioxidant properties and mechanisms would be relevant for understanding its possible role in protecting against oxidative stress-related conditions. For potential pharmaceutical applications, developing improved synthetic routes for more efficient and scalable production would be important, especially if the compound shows promising biological activities warranting further development. Additionally, formulation studies addressing potential solubility and bioavailability challenges would be essential for advancing any therapeutic applications. Long-term toxicological studies would also be necessary to establish a comprehensive safety profile if the compound shows therapeutic potential in initial screenings.